4-[(2,5-Dioxopyrrolidin-1-yl)amino]benzoic acid

• IUPAC Name: 4-[(2,5-dioxopyrrolidin-1-yl)amino]benzoic acid
• InChI: InChI=1S/C11H10N2O4/c14-9-5-6-10(15)13(9)12-8-3-1-7(2-4-8)11(16)17/h1-4,12H,5-6H2,(H,16,17)
• InChI Key: IIXHTTDWHJOQHB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)NC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C11H10N2O4
• DSSTOX Substance ID: DTXSID801228300
• Molecular Weight: 234.21 g/mol
• CAS No.: 1803583-81-4

Description

“4-[(2,5-Dioxopyrrolidin-1-yl)amino]benzoic acid” is a chemical compound with the CAS Number: 1803583-81-4. It has a molecular weight of 234.21. The compound is typically stored at room temperature and is available in powder form.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, alkyl 4-aminobenzoates can react with maleic anhydride to give the corresponding alkyl 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoates. These intermediates can then be converted into 4-(3-dialkylamino-2,5-dioxo-2,3,4,5-tetrahydro-1H-pyrrol-1-yl)benzoates by treatment with secondary amines.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H10N2O4/c14-9-5-6-10(15)13(9)12-8-3-1-7(2-4-8)11(16)17/h1-4,12H,5-6H2,(H,16,17). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.

Scientific Research Applications

1. Synthesis and Material Science

A study by (Srivastava et al., 2017) discussed the synthesis of compounds derived from benzoic acid, which demonstrate properties like aggregation-enhanced emission and multi-stimuli-responsive behavior. These properties are significant for developing new materials with potential applications in optoelectronics and sensor technology.

2. Bioconjugation and Protein Modification

(Reddy et al., 2005) described the synthesis of a heterobifunctional coupling agent, which is crucial for chemoselective conjugation of proteins and enzymes. This has implications for biochemical research, particularly in areas like drug development and molecular biology.

3. Coordination Compounds and Photophysical Properties

Research by (Sivakumar et al., 2011) on lanthanide-based coordination polymers assembled from derivatives of benzoic acid, including their syntheses, structures, and photophysical properties, contributes to the field of coordination chemistry and materials science.

4. Antimicrobial and Antibacterial Agents

Studies like the one by (Joshi et al., 2008) have focused on the synthesis of benzoic acid derivatives with potential antimicrobial and antitubercular properties. This research is vital for developing new antibacterial and antitubercular agents.

5. Application in Fluorescence Probes

The development of novel fluorescence probes to detect reactive oxygen species, as discussed by (Setsukinai et al., 2003), is another application area. Such probes are crucial in biological and chemical research for studying oxidative stress and related processes.

Future Directions

Future research could focus on further structural optimization of 2,5-dimethylpyrrole derivatives, which could lead to improved production and quality control of monoclonal antibodies. Additionally, more studies are needed to understand the mechanism of action of this compound and its potential applications in various fields.

Mechanism of Action

Target of Action

It is known that similar compounds target the myosin regulatory subunit, which plays an important role in the regulation of both smooth muscle and nonmuscle cell contractile activity via its phosphorylation .

Mode of Action

It is suggested that the compound may interact with its targets, leading to changes in their function

Biochemical Pathways

It is known that similar compounds can affect various biochemical pathways, leading to downstream effects

Result of Action

It is known that similar compounds can have various effects at the molecular and cellular level